Cas no 2034581-35-4 (ethyl 2-{2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido]-1,3-thiazol-4-yl}acetate)

• Product Name: ethyl 2-{2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido]-1,3-thiazol-4-yl}acetate
• CAS No: 2034581-35-4
• MF: C₁₆H₁₉N₅O₃S
• MW: 361.418761491776
• CID: 5358965
• Update Time: 2025-05-19

ethyl 2-{2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido]-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• OBCVYEQWMBBBJO-UHFFFAOYSA-N
• ethyl 2-{2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido]-1,3-thiazol-4-yl}acetate

• Inchi： 1S/C16H19N5O3S/c1-2-24-14(22)7-11-9-25-16(19-11)20-15(23)12-8-13(18-10-17-12)21-5-3-4-6-21/h8-10H,2-7H2,1H3,(H,19,20,23)
• InChI Key： OBCVYEQWMBBBJO-UHFFFAOYSA-N
• SMILES： S1C=C(CC(OCC)=O)N=C1NC(C1C=C(N2CCCC2)N=CN=1)=O

Additional information on ethyl 2-{2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido]-1,3-thiazol-4-yl}acetate

Introduction to Ethyl 2-{2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido]-1,3-thiazol-4-yl}acetate (CAS No. 2034581-35-4)

Ethyl 2-{2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido]-1,3-thiazol-4-yl}acetate, identified by its CAS number 2034581-35-4, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its structural complexity and potential biological activities. The molecule features a combination of heterocyclic rings, including a pyrrolidine moiety and a pyrimidine ring, both of which are well-documented for their roles in drug design and development.

The pyrimidine-4-amido group in the compound's structure is particularly noteworthy, as it often serves as a key pharmacophore in medicinal chemistry. This moiety is known to interact with biological targets in various ways, making it a valuable component in the synthesis of potential therapeutic agents. The presence of the 1,3-thiazole ring further enhances the compound's structural diversity, which is often exploited to modulate biological activity.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. Ethyl 2-{2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido]-1,3-thiazol-4-yl}acetate has emerged as a promising candidate in this context. Its unique structural features have led to investigations into its potential applications in treating various diseases, particularly those involving inflammation and immune modulation.

The compound's synthesis involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture. These synthetic methodologies are critical in ensuring that the final product retains its intended biological activity.

One of the most compelling aspects of Ethyl 2-{2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido]-1,3-thiazol-4-yl}acetate is its potential role in modulating immune responses. The pyrrolidine and pyrimidine moieties are known to interact with various enzymes and receptors involved in immune signaling pathways. This interaction has been explored in several preclinical studies, where the compound demonstrated promising results in reducing inflammation and enhancing immune function.

The compound's efficacy has been further investigated in vitro and in vivo models. These studies have revealed that Ethyl 2-{2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido]-1,3-thiazol-4-yl}acetate can modulate key pathways involved in immune regulation, such as T-cell activation and cytokine production. This has led to speculation about its potential use in treating autoimmune diseases and chronic inflammatory conditions.

In addition to its immunomodulatory properties, Ethyl 2-{2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido]-1,3-thiazol-4-yl}acetate has shown promise in other therapeutic areas. For instance, its structural features make it a suitable candidate for developing antiviral agents. The compound's ability to interfere with viral replication by inhibiting key enzymes has been demonstrated in preliminary studies.

The development of new drugs often involves rigorous testing to ensure safety and efficacy. Ethyl 2-{2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido strong>] -1,3-thiazol -4 - yl } acetate is no exception. Researchers have conducted extensive toxicology studies to assess its potential side effects. These studies have shown that the compound is well-tolerated at therapeutic doses, making it a promising candidate for further clinical development.

The future of Ethyl 2-{2-[6-(< strong > pyrrolidin - 1 - yl ) pyrimidine - 4 - amido ] - 1 , 3 - thiazol - 4 - yl } acetate looks bright, with ongoing research aimed at optimizing its pharmacological properties. Advances in computational chemistry and drug design are expected to play a significant role in this process. By leveraging these technologies, scientists can predict how different modifications to the molecule will affect its biological activity.

In conclusion, Ethyl 2-{2-[6-(< strong > pyrrolidin - 1 - yl ) pyrimidine - 4 - amido ] - 1 , 3 - thiazol - 4 - yl } acetate (CAS No. < strong >2034581 -35 -4 strong >) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the fight against various illnesses.